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Compound of Interest

Compound Name: AR7

CAS No.: 80306-38-3

Cat. No.: B605561

Get Quote

Technical Support Center: AR7 Compound
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper handling and storage of the AR7
compound to prevent its degradation in solution.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving AR7?

A1: AR7 is soluble in dimethyl sulfoxide (DMSO).[1][2][3][4] It is practically insoluble in water

and ethanol.[1] For optimal results, use fresh, anhydrous DMSO as the solvent can be

hygroscopic, which may impact the compound's solubility.[1][4] Sonication or gentle heating

may be required to fully dissolve the compound.[3]

Q2: What are the recommended storage conditions for solid AR7?

A2: Solid AR7 powder should be stored at -20°C. Under these conditions, it is stable for up to

three years.[1][3][4]
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Q3: How should I store stock solutions of AR7?

A3: Stock solutions of AR7 in DMSO should be aliquoted to avoid repeated freeze-thaw cycles

and stored at -80°C for long-term stability of up to one year.[1][3] For shorter-term storage,

aliquots can be kept at -20°C for up to one month.[1][4]

Q4: Can I store aqueous dilutions of my AR7 stock solution?

A4: It is generally not recommended to store aqueous solutions of AR7 for extended periods.[5]

Due to its low aqueous solubility, the compound may precipitate out of solution. Prepare fresh

aqueous dilutions from your DMSO stock solution for each experiment.

Q5: My AR7 in DMSO solution appears to have precipitated after a freeze-thaw cycle. What

should I do?

A5: Precipitation after a freeze-thaw cycle can sometimes occur, especially if the DMSO has

absorbed moisture.[6] Before use, bring the vial to room temperature and try to redissolve the

compound by vortexing or sonicating.[3] To prevent this, it is crucial to use anhydrous DMSO

and store aliquots to minimize freeze-thaw cycles.[1][6]
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Issue Possible Cause Recommended Solution

Compound will not dissolve in

DMSO

- Insufficient solvent volume-

DMSO has absorbed moisture

(hygroscopic)[4]- Insufficient

mixing

- Increase the volume of

DMSO to achieve the desired

concentration (see solubility

data below)- Use fresh,

anhydrous DMSO[1][4]- Gently

warm the solution and sonicate

to aid dissolution[3]

Precipitation observed in stock

solution upon storage

- Improper storage

temperature- Repeated freeze-

thaw cycles- Moisture

absorption in DMSO

- Ensure storage at -80°C for

long-term stability[1][3]- Aliquot

the stock solution into smaller,

single-use volumes[1]- Use

anhydrous DMSO and ensure

vials are tightly sealed

Inconsistent experimental

results

- Degradation of AR7 due to

improper storage- Inaccurate

concentration due to

precipitation

- Review storage and handling

procedures against the

recommendations- Prepare

fresh stock solutions from solid

compound- Before use, ensure

any precipitated material is

fully redissolved

Quantitative Data Summary
The following table summarizes the key quantitative information for the storage and handling of

AR7.
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Parameter Value Source

Chemical Formula C15H12ClNO [1][2][3][4]

Molecular Weight 257.71 g/mol [1][2][3][4]

CAS Number 80306-38-3 [1][2][3][4]

Solubility in DMSO 4 mg/mL to 25 mg/mL [1][3][4]

Solubility in Water Insoluble [1]

Solubility in Ethanol Insoluble [1]

Solid Storage Temperature -20°C [1][2][3][4]

Solid Stability ≥ 3 years [1][2][3][4]

Stock Solution Storage (in

DMSO)

-80°C (up to 1 year) or -20°C

(up to 1 month)
[1][3][4]

Experimental Protocols
Protocol for Preparing AR7 Stock Solution

Acclimate: Allow the vial of solid AR7 to reach room temperature before opening to prevent

condensation of atmospheric moisture.

Solvent Addition: Add the required volume of fresh, anhydrous DMSO to the vial to achieve

the desired concentration.

Dissolution: Vortex the solution thoroughly. If necessary, sonicate the vial or gently warm it

until the compound is fully dissolved.[3]

Aliquoting: Dispense the stock solution into smaller, single-use polypropylene tubes. This will

minimize the number of freeze-thaw cycles for the bulk of the stock.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).[1][3][4]
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Visual Guides
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Caption: Experimental workflow for preparing and storing AR7 solutions.

Factors Leading to Degradation Preventive Measures

Compound Stability

Moisture Absorption

AR7 Degradation / Precipitation
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Caption: Factors influencing AR7 stability in solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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